Cas no 1221722-65-1 (Methyl 6-hydroxynicotinate)
Methyl 6-hydroxynicotinate Chemical and Physical Properties
Names and Identifiers
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- methyl 6-hydroxynicotinate
- methyl 6-oxo-1,6-dihydropyridine-3-carboxylate
- 6-hydroxynicotinic acid methyl ester
- methyl 6-oxo-1,6-dihydro-3-pyridinecarboxylate
- 6-Hydroxy-nicotinic acid methyl ester
- methyl 6-hydroxypyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-, methyl ester
- methyl 6-hydroxy-3-pyridinecarboxylate
- methyl 6-oxo-1H-pyridine-3-carboxylate
- 6-Hydroxy-nicotinicacidmethylester
- 6-oxo-1,6-dihydro-pyridine-3-c
- Methyl 6-hydroxynicotinate
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- Inchi: 1S/C7H7NO3/c1-11-7(10)5-2-3-6(9)8-4-5/h2-4H,1H3,(H,8,9)
- InChI Key: JTVVPKLHKMKWNN-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(NC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 252
- XLogP3: -0.2
- Topological Polar Surface Area: 55.4
Methyl 6-hydroxynicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029195805-100g |
Methyl 6-oxo-1,6-dihydropyridine-3-carboxylate |
1221722-65-1 | 95% | 100g |
$914.55 | 2023-09-03 | |
| Enamine | EN300-60531-0.05g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 0.05g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-60531-0.1g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 0.1g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-60531-0.25g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 0.25g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-60531-0.5g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 0.5g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-60531-1.0g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 1.0g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-60531-2.5g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 2.5g |
$23.0 | 2023-02-13 | |
| Enamine | EN300-60531-5.0g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 5.0g |
$44.0 | 2023-02-13 | |
| Enamine | EN300-60531-10.0g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 10.0g |
$73.0 | 2023-02-13 | |
| Enamine | EN300-60531-25.0g |
methyl 6-oxo-1,6-dihydropyridine-3-carboxylate hydrochloride |
1221722-65-1 | 95% | 25.0g |
$148.0 | 2023-02-13 |
Methyl 6-hydroxynicotinate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Methyl 6-hydroxynicotinate
Methyl 6-hydroxynicotinate (CAS No: 1221722-65-1) - A Key Intermediate in Modern Pharmaceutical Research
Methyl 6-hydroxynicotinate, identified by its Chemical Abstracts Service (CAS) number 1221722-65-1, is a significant compound in the realm of pharmaceutical chemistry. This organic ester, derived from nicotinic acid, has garnered considerable attention due to its versatile applications in drug development and biochemical research. The compound's unique structural properties make it a valuable intermediate in synthesizing various pharmacologically active molecules.
The molecular structure of Methyl 6-hydroxynicotinate features a hydroxyl group and an ester functional group, which contribute to its reactivity and utility in synthetic chemistry. The presence of these functional groups allows for further modifications, enabling the creation of complex molecules with tailored biological activities. This flexibility has made it a staple in the arsenal of medicinal chemists.
In recent years, the demand for novel therapeutic agents has driven extensive research into the applications of Methyl 6-hydroxynicotinate. One of the most promising areas is its role in developing treatments for neurological disorders. Studies have indicated that derivatives of nicotinic acid, including Methyl 6-hydroxynicotinate, may have neuroprotective properties. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide.
Moreover, Methyl 6-hydroxynicotinate has shown potential in anti-inflammatory and antioxidant applications. Research published in leading scientific journals suggests that the compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. This capability makes it a candidate for developing novel anti-inflammatory drugs that could address chronic inflammatory conditions more effectively than existing treatments.
The compound's antioxidant properties are also noteworthy. Oxidative stress is a key factor in various diseases, including cardiovascular disorders and cancer. By scavenging free radicals and reducing oxidative damage, Methyl 6-hydroxynicotinate could play a crucial role in mitigating these conditions. Preliminary clinical trials have demonstrated promising results, suggesting that further investigation is warranted.
Another area where Methyl 6-hydroxynicotinate is making strides is in the field of metabolic disorders. Emerging evidence suggests that the compound can influence metabolic pathways related to glucose and lipid metabolism. This could make it a valuable tool in the development of treatments for diabetes and obesity. The ability to modulate these pathways offers a new perspective on managing metabolic diseases, which are increasingly prevalent globally.
The synthesis of Methyl 6-hydroxynicotinate is another area of active research. Chemists have developed several efficient synthetic routes to produce this compound on an industrial scale. These methods focus on maximizing yield while minimizing environmental impact, aligning with the growing emphasis on sustainable chemistry practices. The development of green synthesis techniques ensures that Methyl 6-hydroxynicotinate can be produced responsibly, meeting the demands of pharmaceutical industries without compromising ecological integrity.
In conclusion, Methyl 6-hydroxynicotinate (CAS No: 1221722-65-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features enable diverse applications, ranging from neurological disorders to metabolic diseases. The ongoing research into its biological activities and synthetic methodologies underscores its importance as a key intermediate in modern drug discovery. As scientific understanding advances, it is likely that Methyl 6-hydroxynicotinate will continue to play a pivotal role in shaping the future of medicine.
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